Cas no 1261456-66-9 (3-Iodo-2-nitrobenzoic acid)

• Product Name: 3-Iodo-2-nitrobenzoic acid
• CAS No: 1261456-66-9
• MF: C₇H₄INO₄
• MW: 293.015434265137
• CID: 4964498
• Update Time: 2025-11-06

3-Iodo-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-iodo-2-nitrobenzoic acid
• 3-Iodo-2-nitrobenzoic acid

• Inchi： 1S/C7H4INO4/c8-5-3-1-2-4(7(10)11)6(5)9(12)13/h1-3H,(H,10,11)
• InChI Key： WNAROBUTYHYZPW-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(=O)O)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.91851 g/mol
• Monoisotopic Mass: 292.91851 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1
• Molecular Weight: 293.02

Additional information on 3-Iodo-2-nitrobenzoic acid

Introduction to 3-Iodo-2-nitrobenzoic Acid (CAS No. 1261456-66-9)

3-Iodo-2-nitrobenzoic acid (CAS No. 1261456-66-9) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes an iodo group and a nitro group attached to a benzoic acid framework. The combination of these functional groups imparts distinct chemical properties that make 3-Iodo-2-nitrobenzoic acid a valuable reagent in synthetic chemistry and a promising candidate for drug development.

The molecular formula of 3-Iodo-2-nitrobenzoic acid is C₇H₄INO₄, and its molecular weight is approximately 258.01 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it easy to handle and use in various laboratory settings.

In the context of pharmaceutical research, 3-Iodo-2-nitrobenzoic acid has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have highlighted its role in the development of antiviral agents, particularly against RNA viruses such as influenza and coronaviruses. The iodo group in the molecule can enhance the lipophilicity of the final drug product, which can improve its bioavailability and cellular uptake. Additionally, the nitro group can serve as a bioisostere for other functional groups, allowing for the fine-tuning of pharmacological properties.

The synthetic versatility of 3-Iodo-2-nitrobenzoic acid has also been leveraged in the development of new materials. For instance, it has been used as a building block in the synthesis of conjugated polymers and small molecules with unique electronic properties. These materials have found applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). The presence of the iodo group can facilitate cross-coupling reactions, enabling the formation of complex molecular architectures with tailored electronic characteristics.

In addition to its applications in drug development and materials science, 3-Iodo-2-nitrobenzoic acid has been studied for its potential use as a probe molecule in chemical biology. Its unique electronic structure makes it suitable for fluorescence-based assays and imaging techniques. Researchers have utilized it to study protein-protein interactions and to develop new methods for detecting specific biomolecules in complex biological systems.

The synthesis of 3-Iodo-2-nitrobenzoic acid typically involves a multi-step process that begins with the nitration of 3-iodobenzoic acid. This step is followed by purification and characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. The high purity and well-defined structure of the final product are crucial for ensuring consistent performance in downstream applications.

Safety considerations are an important aspect when handling 3-Iodo-2-nitrobenzoic acid. While it is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, appropriate ventilation should be used to minimize exposure to any volatile by-products during synthesis or handling.

In conclusion, 3-Iodo-2-nitrobenzoic acid (CAS No. 1261456-66-9) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical biology. Its unique molecular structure provides a foundation for developing novel drugs, advanced materials, and innovative research tools. As research continues to advance in these fields, the importance of compounds like 3-Iodo-2-nitrobenzoic acid is likely to grow, making it an essential component in the toolkit of chemists and researchers worldwide.